N-(6-bromo-1,3-benzothiazol-2-yl)-4-{4-chloro-3-nitrophenyl}-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
N-(6-bromo-1,3-benzothiazol-2-yl)-4-{4-chloro-3-nitrophenyl}-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0921457
InChI:
InChI=1S/C26H22BrClN4O4S/c1-12-21(24(34)31-25-30-16-7-5-14(27)9-20(16)37-25)22(13-4-6-15(28)18(8-13)32(35)36)23-17(29-12)10-26(2,3)11-19(23)33/h4-9,22,29H,10-11H2,1-3H3,(H,30,31,34)
SMILES:
CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C(=O)NC4=NC5=C(S4)C=C(C=C5)Br
Molecular Formula:
C26H22BrClN4O4S
Molecular Weight:
601.9 g/mol
N-(6-bromo-1,3-benzothiazol-2-yl)-4-{4-chloro-3-nitrophenyl}-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
CAS No.:
Cat. No.: VC0921457
Molecular Formula: C26H22BrClN4O4S
Molecular Weight: 601.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C26H22BrClN4O4S |
|---|---|
| Molecular Weight | 601.9 g/mol |
| IUPAC Name | N-(6-bromo-1,3-benzothiazol-2-yl)-4-(4-chloro-3-nitrophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide |
| Standard InChI | InChI=1S/C26H22BrClN4O4S/c1-12-21(24(34)31-25-30-16-7-5-14(27)9-20(16)37-25)22(13-4-6-15(28)18(8-13)32(35)36)23-17(29-12)10-26(2,3)11-19(23)33/h4-9,22,29H,10-11H2,1-3H3,(H,30,31,34) |
| Standard InChI Key | AKZIPLUCSFNIMD-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C(=O)NC4=NC5=C(S4)C=C(C=C5)Br |
| Canonical SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C(=O)NC4=NC5=C(S4)C=C(C=C5)Br |
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